2-Iodo-4-methyl-1-(prop-2-yn-1-yloxy)benzene

Specification

• Molecular Formula: C10H9IO
• Molecular Weight: 272.08 g/mol
• IUPAC Name: 2-iodo-4-methyl-1-prop-2-ynoxybenzene
• Standard InChI: InChI=1S/C10H9IO/c1-3-6-12-10-5-4-8(2)7-9(10)11/h1,4-5,7H,6H2,2H3
• Standard InChI Key: KQULWIDXQUMDFT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC#C)I

Introduction

2-Iodo-4-methyl-1-(prop-2-yn-1-yloxy)benzene is a complex organic compound featuring an iodine atom, a methyl group, and a prop-2-yn-1-yloxy functional group attached to a benzene ring. This compound belongs to the category of halogenated aromatic compounds, which are significant in various chemical applications due to their unique reactivity and properties.

Synthetic Methods

The synthesis of 2-Iodo-4-methyl-1-(prop-2-yn-1-yloxy)benzene can be achieved through several methods:

• Direct Halogenation: Starting from 4-methylphenol, iodine can be introduced via electrophilic aromatic substitution under controlled conditions.

• Alkylation Reaction: The prop-2-yn-1-yloxy group can be introduced using propargyl bromide in the presence of a base such as potassium carbonate. This reaction typically occurs under reflux conditions in solvents like dimethylformamide.

• Multi-step Synthesis: A more complex synthetic route may involve multiple steps, starting from simpler aromatic compounds and progressively introducing functional groups through various organic reactions.

Applications

2-Iodo-4-methyl-1-(prop-2-yn-1-yloxy)benzene has potential applications in several fields:

• Medicinal Chemistry: Due to its potential biological activity, this compound may serve as a lead compound for developing new pharmaceuticals.

• Material Science: The unique properties imparted by the iodine and alkyne functionalities may allow for its use in creating new materials with specific electronic or optical properties.

• Organic Synthesis: As an intermediate, it can be utilized in synthesizing more complex organic molecules or polymers.

Research Findings and Future Directions

Interaction studies involving 2-Iodo-4-methyl-1-(prop-2-yn-1-yloxy)benzene would typically focus on its binding affinity to specific enzymes or receptors. Investigating these interactions could provide insights into its mechanism of action and potential therapeutic applications. Similar studies on related compounds have shown that halogenated phenols can modulate enzyme activity, suggesting that this compound may exhibit similar behaviors.

Future research should explore its biological activity and potential applications in medicinal chemistry and materials science. Additionally, understanding its reactivity and stability under various conditions will be crucial for optimizing its use in organic synthesis.

Future Research Directions

• Biological Activity Studies: Investigate binding affinity to enzymes or receptors.

• Medicinal Chemistry Applications: Explore potential therapeutic uses.

• Materials Science Applications: Develop new materials with specific properties.

Comparison with Similar Compounds

Several compounds share structural similarities with 2-Iodo-4-methyl-1-(prop-2-yn-1-yloxy)benzene. Here are some comparable compounds along with their unique features:

Compound Name	Structural Features	Unique Characteristics
4-Methylphenol	Methyl group on benzene	No halogen substituent
4-Iodophenol	Iodine on benzene ring	Lacks alkyne functionality
2-Fluoro-4-methylphenol	Fluorine instead of iodine	Different halogen affects reactivity
3-Iodoanisole	Iodine and methoxy group	Different substitution pattern on benzene
4-(Prop-2-yn-1-yloxy)phenol	Alkyne without iodine	Similar alkyne functionality but lacks halogen

The uniqueness of 2-Iodo-4-methyl-1-(prop-2-yn-1-yloxy)benzene lies in the combination of the iodine atom and the propynyl ether functionality, enhancing its reactivity profile compared to other similar compounds.